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Compound of Interest

Compound Name: UNCO0224

Cat. No.: B611569

For researchers, scientists, and drug development professionals handling UNC0224, a potent
G9a histone methyltransferase inhibitor, adherence to proper disposal procedures is critical for
maintaining laboratory safety and ensuring environmental protection. This guide provides
essential, step-by-step instructions for the safe disposal of UNC0224 in both solid form and in
solution, based on available safety data and general best practices for chemical waste
management.

Summary of Key Chemical Information

A clear understanding of the chemical properties of UNC0224 is the first step toward safe
handling and disposal. The following table summarizes key data for this compound.
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Property Value

CAS Number 1197196-48-7[1][2]

Molecular Formula C26H43N702[1]

Molecular Weight 485.7 g/mol [1][2]

Physical Form Solid

Solubility Soluble in DMSO and Ethanol[1][2]

While a specific hazard classification for
Hazard Classification disposal is not universally provided, it should be

handled as a hazardous chemical waste.

Storage Store at +4°C.[2]

Experimental Protocol: Disposal Procedures

The following protocols are based on general principles of laboratory chemical waste
management. Always consult your institution's Environmental Health and Safety (EHS)
department for specific guidelines and local regulations before proceeding.

Disposal of Solid UNC0224

o Waste Identification and Collection:
o Treat all UNC0224 waste as hazardous chemical waste.

o Place small quantities of solid UNC0224 waste into a designated, clearly labeled, and
chemically compatible waste container (e.g., a high-density polyethylene (HDPE) or glass
bottle with a secure screw cap).

o Do not mix with other waste streams unless explicitly permitted by your institution's EHS
guidelines.

» Container Labeling:

o Clearly label the waste container with the words "Hazardous Waste."
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o List the full chemical name: "UNC0224" and its CAS number: "1197196-48-7."

o Indicate the approximate quantity of the waste.

e Storage:

o Store the sealed waste container in a designated and secure satellite accumulation area
within the laboratory.

o Ensure the storage area is away from incompatible materials.
e Arranging for Disposal:

o Once the waste container is full or ready for disposal, contact your institution's EHS office
to schedule a pickup. Follow their specific procedures for waste removal requests.

Disposal of UNC0224 in Solution

o Waste Segregation and Collection:
o Collect all solutions containing UNC0224 in a dedicated liquid waste container.

o The container must be leak-proof, chemically compatible with the solvent used (e.g., a
designated container for halogenated or non-halogenated solvent waste), and have a
secure cap.

o Do not pour any solution containing UNC0224 down the drain.
e Container Labeling:
o Label the liquid waste container as "Hazardous Waste."

o List all constituents of the solution, including the solvent (e.g., "Dimethyl Sulfoxide") and
"UNCO0224," along with their approximate concentrations and the CAS number for
UNCO0224.

e Storage:
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o Store the sealed liquid waste container in a designated satellite accumulation area,
segregated by waste type (e.g., flammable, corrosive).

e Disposal Request:

o When the container is full or no longer in use, arrange for its disposal through your
institution's EHS department.

Decontamination of Empty Containers

e Triple Rinsing:

o Empty containers that held UNC0224 should be triple-rinsed with a suitable solvent in
which the compound is soluble (e.g., ethanol or DMSO).

¢ Rinsate Collection:

o The rinsate from all three rinses must be collected and disposed of as hazardous liquid
waste, following the procedure for UNC0224 solutions.

» Final Container Disposal:

o After triple-rinsing and allowing the container to dry completely, deface or remove the
original label.

o Dispose of the clean, empty container according to your institution's guidelines for glass or
plastic recycling or disposal.

UNCO0224 Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of UNC0224 waste.
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Caption: Disposal workflow for UNC0224 solid, liquid, and container waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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